Cas no 999-79-1 (2-Pentyne, 4-chloro-4-methyl-)

• Product Name: 2-Pentyne, 4-chloro-4-methyl-
• CAS No: 999-79-1
• MF: C₆H₉Cl
• MW: 116.588660955429
• CID: 749941
• PubChem ID: 4560141
• Update Time: 2025-04-19

2-Pentyne, 4-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentyne, 4-chloro-4-methyl-
• 4-chloro-4-methylpent-2-yne
• NSC-525131
• DTXSID80404264
• 4-chloro-4-methyl-pent-2-yne
• NSC525131
• 999-79-1

• Inchi： 1S/C6H9Cl/c1-4-5-6(2,3)7/h1-3H3
• InChI Key： NSISWGKYJIDLAQ-UHFFFAOYSA-N
• SMILES： ClC(C#CC)(C)C

Computed Properties

• Exact Mass: 116.0392780g/mol
• Monoisotopic Mass: 116.0392780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 0Ų